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Compound of Interest

Compound Name: Trimethoprim-d9

Cat. No.: B562225 Get Quote

The safe and compliant disposal of Trimethoprim-d9, a deuterated form of the antibiotic

Trimethoprim, is a critical aspect of laboratory safety and environmental responsibility. As a

research chemical and a pharmaceutical compound, its disposal is governed by stringent

regulations to prevent potential harm to human health and the environment. This guide

provides essential, step-by-step procedures for the proper handling and disposal of

Trimethoprim-d9, ensuring compliance with the U.S. Environmental Protection Agency (EPA)

and the Resource Conservation and Recovery Act (RCRA).

Chemical and Safety Data Overview
A thorough understanding of the chemical properties and associated hazards of Trimethoprim-
d9 is the first step in ensuring its safe handling and disposal. This information is critical for

accurate waste characterization and management.
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Property Value

Chemical Name
5-[(3,4,5-trimethoxy-d9-phenyl)methyl]-2,4-

pyrimidinediamine

CAS Number 1189460-62-5

Molecular Formula C₁₄H₉D₉N₄O₃

Molecular Weight 299.37 g/mol

Physical Appearance Off-White Solid

Primary Hazards
Harmful if swallowed. Suspected of damaging

fertility or the unborn child.[1]

Storage Temperature -20°C

Disposal Consideration
Dispose of contents/container to an approved

waste disposal plant.[1]

Step-by-Step Disposal Protocol
The disposal of Trimethoprim-d9 must adhere to hazardous waste regulations. The following

protocol outlines the necessary steps for compliant disposal in a laboratory setting.

Step 1: Waste Characterization

The first crucial step is to determine if the Trimethoprim-d9 waste is considered hazardous

under RCRA. This involves assessing the four characteristics of hazardous waste: ignitability,

corrosivity, reactivity, and toxicity.[2]

P- and U-Listed Wastes: While Trimethoprim itself is not explicitly on the P- or U-lists of

acute hazardous wastes, any formulation containing it could be. Always review the Safety

Data Sheet (SDS) for the specific product you are using.

Characteristic Wastes:

Ignitability: Trimethoprim-d9 is a solid and not considered ignitable.

Corrosivity: It is not a corrosive material.
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Reactivity: It is stable under normal conditions.

Toxicity: This is the most likely characteristic to apply. If the waste contains any of the 40

chemicals listed in 40 CFR Part 261.24 at or above the regulatory levels, it is considered

toxic.[2] Given that Trimethoprim is a bioactive compound, it is prudent to manage it as a

hazardous waste.

Step 2: Segregation and Container Management

Proper segregation and containment are vital to prevent accidental exposure and ensure

compliant disposal.

Dedicated Waste Container: Use a dedicated, properly labeled hazardous waste container

for all Trimethoprim-d9 waste, including contaminated personal protective equipment

(PPE), weighing papers, and empty stock vials.

Container Requirements: The container must be:

Compatible with the chemical.

In good condition with a secure, leak-proof lid.

Kept closed except when adding waste.

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

specific contents (e.g., "Trimethoprim-d9 waste").[3]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories are permitted to store hazardous waste in a designated Satellite Accumulation

Area (SAA) at or near the point of generation.[3][4]

Location: The SAA must be under the control of the laboratory personnel.

Volume Limits: No more than 55 gallons of hazardous waste may be accumulated in an

SAA.[3]

Segregation: Incompatible waste streams must be segregated within the SAA.
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Step 4: Arranging for Disposal

Hazardous waste must be disposed of through a licensed hazardous waste disposal company.

Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS

department will have established procedures and contracts with approved waste vendors.

They will provide guidance on pickup schedules and specific documentation requirements.

Waste Manifest: A hazardous waste manifest, a legal document that tracks the waste from

generation to its final destination, will be required. Your EHS office will typically handle the

preparation of this document.

Prohibition of Sewer Disposal: It is illegal to dispose of hazardous pharmaceutical waste

down the drain. The EPA explicitly prohibits the sewering of hazardous waste

pharmaceuticals by healthcare and laboratory facilities.[5]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Trimethoprim-d9.

Caption: Workflow for the proper disposal of Trimethoprim-d9.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of Trimethoprim-d9, protecting both themselves

and the environment. Always consult your institution's specific guidelines and the most current

federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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